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Compound of Interest

Compound Name: Dioctyl phthalate-d4

Cat. No.: B122005

A Technical Guide to the Physical Properties of
Dioctyl Phthalate-d4

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical properties of Dioctyl
phthalate-d4, a deuterated internal standard crucial for analytical applications. While the
primary focus is on its melting and boiling points, this document also contextualizes its use in
experimental workflows.

Introduction

Dioctyl phthalate-d4 (DOP-d4) is the deuterated analogue of Dioctyl phthalate (DOP), a
widely used plasticizer. In scientific research, particularly in analytical chemistry, DOP-d4
serves as an indispensable internal standard for the accurate quantification of DOP in various
matrices. Its physical properties are fundamental to its application and handling. Due to the
nature of deuterium substitution, the physical properties of DOP-d4 are virtually identical to
those of its non-deuterated counterpart.

Physical Properties

The key physical properties of Dioctyl phthalate-d4 are summarized below. These values are
consistent with those reported for the parent compound, Dioctyl phthalate.
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Property Value
Melting Point -50 °C
Boiling Point 384 °C

Transparent, colorless to slightly colored, oily

Appearance
PP liquid[1]

Density Approximately 0.985 g/mL at 25 °C

Note: The melting and boiling points for Dioctyl phthalate-3,4,5,6-d4 are reported to be the
same as the non-deuterated form.[2]

Experimental Protocols

Standardized methodologies are employed to determine the melting and boiling points of
chemical compounds like Dioctyl phthalate-d4. While specific experimental reports for the
deuterated compound are not detailed in publicly available literature, the following represents
typical protocols.

Melting Point Determination:

The melting point is typically determined using a capillary method, such as the one outlined in
the OECD Guideline for Testing of Chemicals, Section 102. In this method, a small, finely
ground sample is packed into a capillary tube and heated in a calibrated apparatus. The
temperature range over which the substance melts is observed and recorded as the melting
point. For a substance like DOP-d4, which has a very low melting point, a cryostat would be
necessary to achieve and control the required temperatures.

Boiling Point Determination:

The boiling point is determined by methods such as those described in ASTM D1078 or OECD
Guideline 103. A common laboratory method involves heating the liquid in a flask equipped with
a condenser and a calibrated thermometer. The temperature at which the liquid's vapor
pressure equals the surrounding atmospheric pressure, and stable boiling is observed, is
recorded as the boiling point. Given the high boiling point of DOP-d4, distillation under reduced
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pressure is often employed to prevent decomposition, with the boiling point at atmospheric
pressure then extrapolated.

Application in Experimental Workflows

As Dioctyl phthalate-d4 is not a pharmacologically active agent, it is not involved in biological
signaling pathways. Its primary role is as an internal standard in analytical testing, particularly
for isotope dilution mass spectrometry (IDMS). This technique allows for the precise
quantification of Dioctyl phthalate in environmental, biological, or industrial samples.

Below is a diagram illustrating a typical experimental workflow for the quantification of Dioctyl
phthalate using DOP-d4 as an internal standard.
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Caption: Workflow for Dioctyl Phthalate quantification using a d4-labeled internal standard.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Physical properties of Dioctyl phthalate-d4 (melting
point, boiling point)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122005#physical-properties-of-dioctyl-phthalate-d4-
melting-point-boiling-point]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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